Cas no 1226441-58-2 (3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea)

• Product Name: 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea
• CAS No: 1226441-58-2
• MF: C₁₅H₁₉FN₄O
• MW: 290.335966348648
• CID: 6278883
• PubChem ID: 49670909
• Update Time: 2025-05-23

3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea
• 1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(4-fluorobenzyl)urea
• VU0528919-1
• AKOS024528404
• F5957-0230
• SR-01000926377
• SR-01000926377-1
• 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1-[(4-fluorophenyl)methyl]urea
• 1226441-58-2
• 1-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-3-[(4-fluorophenyl)methyl]urea

• Inchi： 1S/C15H19FN4O/c1-11-9-12(2)20(19-11)8-7-17-15(21)18-10-13-3-5-14(16)6-4-13/h3-6,9H,7-8,10H2,1-2H3,(H2,17,18,21)
• InChI Key： GFLYRUQVNMPROA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 290.154
• Monoisotopic Mass: 290.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 1.7

Additional information on 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea

Introduction to 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea (CAS No: 1226441-58-2)

3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1226441-58-2, represents a promising candidate for further exploration in drug development. The molecular framework of this compound incorporates several key functional groups, including a pyrazole moiety and a fluorophenyl group, which are known to contribute to its pharmacological properties.

The pyrazole ring is a heterocyclic aromatic compound that has been widely studied for its role in various biological processes. Its structural versatility allows it to interact with multiple biological targets, making it a valuable scaffold in medicinal chemistry. In particular, the 3,5-dimethyl substitution on the pyrazole ring enhances its stability and reactivity, which can be leveraged to develop more effective therapeutic agents.

The presence of the fluorophenyl group in the molecule adds another layer of complexity and functionality. Fluoro-substituted aromatic compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This feature makes 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea a particularly interesting compound for drug discovery efforts.

The urea functional group in the compound's name also plays a crucial role in its pharmacological profile. Urea derivatives are well-known for their ability to act as modulators of various biological pathways. The specific arrangement of the urea group in this compound, combined with the other functional groups present, suggests potential activities in areas such as enzyme inhibition and receptor binding.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea fits well into this category, as its structural features suggest potential applications in multiple therapeutic areas. For instance, studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory, anticancer, and antimicrobial properties.

In addition to its potential therapeutic applications, 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea has also attracted attention for its synthetic utility. The combination of the pyrazole and fluorophenyl groups provides a rich chemical space for further derivatization and optimization. This flexibility allows researchers to fine-tune the properties of the compound to meet specific pharmacological requirements.

The synthesis of this compound involves several sophisticated steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the chemical ingenuity involved but also demonstrate the compound's potential as a building block for more complex drug candidates.

Evaluation of the pharmacological properties of 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea has been ongoing in several research laboratories. Preliminary studies have shown promising results in terms of bioactivity and selectivity. These findings are encouraging and warrant further investigation into its potential therapeutic applications. Detailed pharmacokinetic studies are also being conducted to assess its metabolic stability and distribution within biological systems.

The development of new drugs is a complex process that involves multiple stages of research and testing. However, compounds like 3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1-(4-fluorophenyl)methylurea offer hope by providing novel chemical entities that can be explored further. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with these systems in beneficial ways.

In conclusion, 3-2-(3,5-dimethyl-1H-pyrazol-1-y)l ethyl - 1 - (4 - fluoro phen y l ) methyl urea (CAS No: 1226441 - 58 - 2) is a compelling compound with significant potential in pharmaceutical research. Its unique structural features and promising bioactivities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery of next-generation therapeutic agents.